ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 7-phenyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H12N4O2/c1-2-20-13(19)11-8-15-14-16-9-17-18(14)12(11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key: XXURLNCATBLWNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N2C(=NC=N2)N=C1)C3=CC=CC=C3
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

Ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is not fully understood. However, studies have suggested that this compound exerts its antitumor and antiviral effects by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and viral replication. It has also been suggested that this compound may modulate the immune response by regulating the production of cytokines and chemokines.
Biochemical and Physiological Effects:
Studies have shown that ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has significant biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines and reduces the replication of certain viruses. In addition, this compound has been shown to have anti-inflammatory and analgesic effects in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments is its potential as a versatile ligand in metal-organic frameworks for gas storage and separation applications. In addition, this compound has shown promising results as an antitumor and antiviral agent, making it a potential candidate for further drug development. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate. One area of research is the development of more efficient and scalable synthesis methods for this compound. Another area of research is the investigation of its potential as an anti-inflammatory and analgesic agent. In addition, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, the potential use of this compound as a ligand in metal-organic frameworks for gas storage and separation applications should be further explored.
In conclusion, ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a versatile compound that has shown promising results in various fields of research. Its potential applications as an antitumor and antiviral agent, anti-inflammatory and analgesic agent, and ligand in metal-organic frameworks make it a compound of interest for further investigation.

Scientific Research Applications

Ethyl 7-phenyl[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an antitumor and antiviral agent. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. In addition, this compound has been used as a ligand in metal-organic frameworks for gas storage and separation applications.